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Compound of Interest

6-Methyl-2-
Compound Name:
pyridinecarboxaldehyde

Cat. No.: B119999

CAS Number: 1122-72-1

This technical guide provides a comprehensive overview of 6-Methyl-2-
pyridinecarboxaldehyde, a pivotal heterocyclic aldehyde in organic synthesis and drug
discovery. Tailored for researchers, scientists, and professionals in drug development, this
document delves into its chemical and physical properties, spectroscopic data, synthesis
protocols, and key applications, with a focus on its role as a versatile building block.

Chemical and Physical Properties

6-Methyl-2-pyridinecarboxaldehyde, also known by its synonyms 2-Formyl-6-methylpyridine
and 6-Methylpicolinaldehyde, is a light yellow to brown crystalline solid at room temperature.[1]
[2] Its fundamental properties are summarized in the table below, offering a snapshot of its
physical characteristics and chemical identifiers.
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Property Value Reference(s)
CAS Number 1122-72-1

Molecular Formula C7H7NO [3]

Molecular Weight 121.14 g/mol [3]

Melting Point 31-33°C [3114]

Boiling Point 77-78 °C at 12 Torr [3]

Density 1.095 g/cm3 [5]

Refractive Index (n20/D) 1.527

Appearance

Light yellow to brown low

[2]
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Spectroscopic Data

The structural elucidation of 6-Methyl-2-pyridinecarboxaldehyde is supported by various

spectroscopic techniques. The following table summarizes its key spectral data.
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Spectrum Type Data Reference(s)

(DMSO-d6, 3, ppm): 2.61 (s,
3H, Me), 7.49 (d, 1H, 5-H, J =
1H NMR 7.5Hz),7.71 (d, 1H, 3-H, J = [4]
7.5 Hz), 7.86 (dd, 1H, 4-H, J =
7.5, 7.5 Hz), 9.93 (s, 1H, CHO)

m/z 122.06, | rel 100% [M +
Mass Spectrum H]* [4]

Further data is available from
Infrared (IR) [1][6]
spectral databases.

Further data is available from
13C NMR [6]
spectral databases.

Synthesis and Experimental Protocols

The synthesis of 6-Methyl-2-pyridinecarboxaldehyde can be achieved through various
routes. A common and effective method involves the oxidation of the corresponding alcohol, 6-
methyl-2-pyridinemethanol.

Experimental Protocol: Oxidation of 6-Methyl-2-
pyridinemethanol

This protocol details the synthesis of 6-Methyl-2-pyridinecarboxaldehyde via the oxidation of
6-methyl-2-pyridinemethanol using selenium dioxide.

Materials:

e 6-methyl-2-pyridinemethanol (20 g, 0.162 mol)
e Selenium dioxide (10.47 g, 0.081 mol)

e 1,4-Dioxane (150 mL)

e Water (30 mL)

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2290089.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2290089.htm
https://pubchem.ncbi.nlm.nih.gov/compound/6-Methyl-2-pyridinecarboxaldehyde
https://m.chemicalbook.com/SpectrumEN_1122-72-1_1HNMR.htm
https://m.chemicalbook.com/SpectrumEN_1122-72-1_1HNMR.htm
https://www.benchchem.com/product/b119999?utm_src=pdf-body
https://www.benchchem.com/product/b119999?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119999?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Hot Hexane
Procedure:

 |In a suitable reaction vessel, dissolve 10.47 g of selenium dioxide in 30 mL of water with
stirring.

o Slowly add the resulting solution to a 150 mL solution of 1,4-dioxane containing 20 g of 6-
methyl-2-pyridinemethanol.

e Heat the reaction mixture to 100 °C and maintain this temperature with continuous stirring for
6 hours.

o Upon completion of the reaction, cool the mixture and remove the precipitated metallic
selenium by filtration.

o Remove the solvent from the filtrate by distillation under reduced pressure.
o Extract the residue with hot hexane (3 x 150 mL).

» Combine the hexane extracts and remove the solvent by distillation under reduced pressure
to yield the final product.

e The resulting 6-methyl-2-pyridinecarboxaldehyde (14.76 g, 0.121 mol, 75% yield) should
have a melting point of 31-33 °C and requires no further purification.[4]

Caption: Workflow for the synthesis of 6-Methyl-2-pyridinecarboxaldehyde.

Applications in Drug Discovery and Organic
Synthesis

6-Methyl-2-pyridinecarboxaldehyde is a valuable intermediate in the development of novel
therapeutic agents and other functional molecules.[7] Its aldehyde group is reactive and
facilitates the formation of Schiff bases, imines, and other nitrogen-containing heterocycles.[7]

1. Synthesis of Anticonvulsant Agents: This compound is a key precursor in the synthesis of 1-
(10-cyano- and -10-bromo-5H-dibenzo[a,d]cyclohepten-5-yl)-4-
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[(arylmethylene)amino]piperazines, which have demonstrated anticonvulsant properties.[4][5]

2. Coordination Chemistry and Ligand Design: The pyridine nitrogen and the aldehyde oxygen
of 6-Methyl-2-pyridinecarboxaldehyde can act as a bidentate ligand, chelated to metal ions.
[7] This property is analogous to well-known ligands like 2,2'-bipyridine and is utilized in the
design of metal complexes for catalysis and materials science.[7][8]

3. Precursor for Antitumor Compounds: The aldehyde functionality is crucial for the synthesis of
thiosemicarbazone derivatives. Pyridine-2-carboxaldehyde thiosemicarbazones, and by
extension, their methylated analogs, are a class of compounds investigated for their potential
antitumor activities.[9]

Click to download full resolution via product page

Caption: Key application areas of 6-Methyl-2-pyridinecarboxaldehyde.

Safety and Handling

6-Methyl-2-pyridinecarboxaldehyde is classified as an irritant, affecting the eyes, skin, and
respiratory system.[8] Appropriate personal protective equipment, including gloves, safety
goggles, and a lab coat, should be worn when handling this compound. It is also noted to be
sensitive to light and air.[2]

Conclusion

6-Methyl-2-pyridinecarboxaldehyde is a cornerstone intermediate with significant utility in
medicinal chemistry and organic synthesis. Its well-defined properties and versatile reactivity
make it an essential tool for researchers aiming to construct complex molecular architectures
with potential therapeutic applications. The detailed protocols and data presented in this guide
are intended to support and facilitate its effective use in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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